Cas no 1823424-96-9 (2-(2-Hydroxy-4,5-dimethylphenyl)propanenitrile)

• Product Name: 2-(2-Hydroxy-4,5-dimethylphenyl)propanenitrile
• CAS No: 1823424-96-9
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 6491084
• PubChem ID: 130135278
• Update Time: 2025-07-21

2-(2-Hydroxy-4,5-dimethylphenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1826014
• 2-(2-hydroxy-4,5-dimethylphenyl)propanenitrile
• 1823424-96-9
• 2-(2-Hydroxy-4,5-dimethylphenyl)propanenitrile

• Inchi： 1S/C11H13NO/c1-7-4-10(9(3)6-12)11(13)5-8(7)2/h4-5,9,13H,1-3H3
• InChI Key： KFXWXURCQOIASL-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=C(C)C=C1C(C#N)C

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 44Ų

Additional information on 2-(2-Hydroxy-4,5-dimethylphenyl)propanenitrile

Introduction to 2-(2-Hydroxy-4,5-dimethylphenyl)propanenitrile (CAS No. 1823424-96-9)

2-(2-Hydroxy-4,5-dimethylphenyl)propanenitrile, identified by the chemical abstracts service number 1823424-96-9, is a significant compound in the realm of pharmaceutical chemistry and synthetic biology. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and biochemical research. The presence of both hydroxyl and nitrile functional groups, coupled with a dimethyl-substituted aromatic ring, makes it a versatile intermediate for constructing more complex pharmacophores.

The compound's structural motif, featuring a benzene ring substituted at positions 4 and 5 with methyl groups, contributes to its distinct electronic properties and reactivity. The hydroxyl group at the ortho position relative to the nitrile functionality introduces polarity and hydrogen bonding capabilities, which are critical for interactions with biological targets. These features have positioned 2-(2-Hydroxy-4,5-dimethylphenyl)propanenitrile as a promising candidate for further exploration in medicinal chemistry.

In recent years, the field of drug discovery has seen a surge in interest toward molecules that exhibit dual functionality—capable of modulating multiple biological pathways simultaneously. The combination of a hydroxyl group and a nitrile moiety in 2-(2-Hydroxy-4,5-dimethylphenyl)propanenitrile aligns well with this trend. Studies have begun to explore its potential as a scaffold for developing novel therapeutic agents, particularly in the areas of anti-inflammatory and anticancer research.

One of the most compelling aspects of this compound is its ability to serve as a precursor for more intricate molecules. The nitrile group, for instance, can be readily converted into amides or carboxylic acids through hydrolysis, while the hydroxyl group allows for etherification or esterification reactions. These transformations make 2-(2-Hydroxy-4,5-dimethylphenyl)propanenitrile an invaluable building block in synthetic organic chemistry.

Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular modeling studies suggest that the rigid aromatic core, combined with the polar functional groups, could enhance binding affinity to specific protein targets. This has prompted researchers to investigate its potential as an inhibitor of enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity.

The dimethyl substitution on the aromatic ring not only influences electronic properties but also impacts stereochemical interactions. This feature is particularly important in drug design, where enantiomeric purity can significantly affect efficacy and safety profiles. As such, 2-(2-Hydroxy-4,5-dimethylphenyl)propanenitrile represents an excellent candidate for chiral synthesis and resolution techniques.

In academic research circles, this compound has been employed in the development of novel synthetic methodologies. Its unique reactivity profile allows chemists to explore novel reaction pathways that may lead to more efficient synthetic routes for complex pharmaceutical intermediates. The integration of green chemistry principles into its synthesis has also been a focal point, with efforts aimed at minimizing waste and improving atom economy.

The pharmaceutical industry has taken note of these developments, with several companies investing in libraries containing derivatives of 2-(2-Hydroxy-4,5-dimethylphenyl)propanenitrile. Early-stage screening assays have shown promising results in identifying lead compounds for further optimization. These findings underscore the compound's potential as a commercial asset in drug discovery programs.

Beyond its immediate pharmaceutical applications, this molecule has implications in materials science and agrochemical research. Its structural features make it a candidate for designing advanced polymers or specialty chemicals with tailored properties. Additionally, modifications to its core structure could yield compounds with enhanced pesticidal or herbicidal activity.

The synthesis of 2-(2-Hydroxy-4,5-dimethylphenyl)propanenitrile itself presents an interesting challenge due to the need for precise functionalization around the aromatic ring. Modern synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, have enabled more efficient access to this intermediate compared to traditional methods.

Looking ahead, future research may focus on expanding the chemical space explored by derivatives of this compound. By incorporating additional functional groups or exploring different substitution patterns on the aromatic ring, 2-(2-Hydroxy-4,5-dimethylphenyl)propanenitrile could unlock new therapeutic opportunities across multiple disease areas.